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Compound of Interest

Compound Name: Bisphenol C

Cat. No.: B144803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Bisphenol C (BPC). The information herein is intended to

support researchers, scientists, and professionals in the pharmaceutical and chemical

industries in ensuring the integrity and reliability of BPC in their work.

Overview of Bisphenol C
Bisphenol C (BPC), chemically known as 2,2-bis(3-methyl-4-hydroxyphenyl)propane, is a

phenolic compound. It is structurally related to the more widely known Bisphenol A (BPA). BPC

is a white to light yellow powder and is considered to be relatively stable at room

temperature[1].

Stability Profile of Bisphenol C
While specific public data on the comprehensive stability of pure Bisphenol C under a wide

range of conditions is limited, general principles of chemical stability for phenolic compounds

and available data on related bisphenols and their polymeric forms can provide valuable

insights. Stability studies are crucial to determine the re-test period or shelf life of a substance.

Thermal Stability
Bisphenol C, in its pure form, is a solid with a melting point ranging from 138-140 °C and a

boiling point of 238-240 °C at 12 mmHg. Studies on Bisphenol C polycarbonate, a polymer
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derived from BPC, indicate that thermal degradation begins at high temperatures, around

450°C.

Table 1: Thermal Stability Data for Bisphenol C

Parameter Value Notes

Melting Point 138-140 °C -

Boiling Point 238-240 °C at 12 mmHg

Decomposition Temperature > 450 °C
Based on studies of BPC

polycarbonate.

pH Stability
The stability of phenolic compounds can be influenced by pH. While specific kinetic data for

BPC across a pH range is not readily available, studies on other bisphenols, such as BPA,

have shown that release from polymeric matrices can be influenced by pH, with some studies

suggesting greater release at lower pH. It is recommended that the pH of solutions containing

BPC be controlled and monitored, especially during analytical procedures or formulation

development.

Photostability
Exposure to light, particularly UV radiation, can lead to the degradation of many organic

compounds. BPC should be protected from light to prevent potential photodegradation.

Recommended Storage and Handling Conditions
Proper storage and handling are essential to maintain the quality and integrity of Bisphenol C.

Table 2: Recommended Storage and Handling of Bisphenol C
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Condition Recommendation Rationale

Temperature
Room temperature or 4 °C for

long-term storage[1][2].

To minimize potential thermal

degradation.

Atmosphere
Store in a dry, well-ventilated

area[1].

To prevent moisture absorption

and potential hydrolysis.

Light Exposure
Keep away from direct

sunlight[1].
To prevent photodegradation.

Container
Keep container tightly

closed[3].

To protect from atmospheric

moisture and contaminants.

Incompatibilities
Keep away from strong

oxidizing agents.
To prevent chemical reactions.

Experimental Protocols for Stability Assessment
A comprehensive stability testing program for Bisphenol C should be established to determine

its shelf life under defined storage conditions. The following protocols are based on general

guidelines for stability testing of active substances and common analytical techniques for

bisphenols.

Stability Study Design
A stability study for BPC should be designed to evaluate its physical and chemical integrity over

time under various environmental conditions. This typically involves long-term and accelerated

stability studies.

Long-Term Stability Testing: Samples are stored at the recommended storage condition (e.g.,

25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH) and tested at specified

time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).

Accelerated Stability Testing: Samples are stored at elevated stress conditions (e.g., 40 °C ±

2 °C / 75% RH ± 5% RH) for a shorter duration (e.g., 6 months) to predict the long-term

stability.

Analytical Methodology: HPLC-UV
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High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable

method for the quantification of bisphenols.

4.2.1. Sample Preparation

Standard Solution: Prepare a stock solution of Bisphenol C in a suitable solvent such as

methanol or acetonitrile at a concentration of 1 mg/mL. Prepare a series of working

standards by diluting the stock solution to concentrations ranging from, for example, 1 µg/mL

to 100 µg/mL.

Stability Samples: At each time point of the stability study, accurately weigh a portion of the

Bisphenol C sample and dissolve it in the chosen solvent to a known concentration within

the calibration range.

4.2.2. HPLC Conditions

The following are example HPLC conditions that can be optimized for the analysis of

Bisphenol C.

Table 3: Example HPLC Parameters for Bisphenol C Analysis

Parameter Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase

Isocratic or gradient elution with a mixture of

acetonitrile and water (e.g., 60:40 v/v). The

addition of a small amount of acid, such as 0.1%

formic acid, may improve peak shape.

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection UV at approximately 230 nm or 280 nm

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/product/b144803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.2.3. Data Analysis

The concentration of Bisphenol C in the stability samples is determined by comparing the

peak area to a calibration curve generated from the working standards. The percentage of the

initial BPC concentration remaining at each time point is calculated to assess stability.

Degradation Pathways
Understanding the potential degradation pathways of Bisphenol C is crucial for identifying and

quantifying impurities that may form during storage or use. One identified degradation pathway

involves enzymatic oxidation.

Laccase-Mediated Degradation
Laccase, a multi-copper oxidase enzyme, has been shown to mediate the degradation of

Bisphenol C. The proposed pathway involves the oxidation of the phenolic hydroxyl groups,

leading to the formation of phenoxy radicals. These radicals can then undergo further

reactions, such as polymerization or cleavage of the molecular structure.

Bisphenol C Phenoxy Radical IntermediatesLaccase Oxidation

Polymerization Products

Cleavage Products

Click to download full resolution via product page

Caption: Laccase-mediated degradation pathway of Bisphenol C.

Conclusion
Bisphenol C is a relatively stable compound when stored under appropriate conditions. To

ensure its integrity for research and development purposes, it is critical to store it at room

temperature or refrigerated, in a dry, well-ventilated area, and protected from light. For

applications requiring stringent quality control, a comprehensive stability testing program

utilizing analytical methods such as HPLC is recommended to establish a re-test period and
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monitor for any degradation. Further research into the specific degradation kinetics of

Bisphenol C under various stress conditions would be beneficial for a more complete

understanding of its stability profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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